Cas no 545882-64-2 (5,8-Dioxaspiro[3.4]octane-2-methanol, 6-butyl-)

• Product Name: 5,8-Dioxaspiro[3.4]octane-2-methanol, 6-butyl-
• CAS No: 545882-64-2
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 1589916
• PubChem ID: 11217889
• Update Time: 2025-04-21

5,8-Dioxaspiro[3.4]octane-2-methanol, 6-butyl- Chemical and Physical Properties

Names and Identifiers

• 5,8-Dioxaspiro[3.4]octane-2-methanol, 6-butyl-
• DTXSID001259238
• 6-Butyl-5,8-dioxaspiro[3.4]octane-2-methanol
• (6-butyl-5,8-dioxaspiro[3.4]octan-2-yl)methanol
• 545882-64-2

• Inchi： 1S/C11H20O3/c1-2-3-4-10-8-13-11(14-10)5-9(6-11)7-12/h9-10,12H,2-8H2,1H3
• InChI Key： JZJFLVYCIGLUPQ-UHFFFAOYSA-N
• SMILES： O1C(CCCC)COC21CC(CO)C2

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69